Cas no 2097943-72-9 ((4-(2-Fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone)

• Product Name: (4-(2-Fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone
• CAS No: 2097943-72-9
• MF: C₁₃H₂₃FN₂O
• MW: 242.332926988602
• CID: 5722443
• PubChem ID: 121201051
• Update Time: 2025-05-30

(4-(2-Fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(2-fluoroethyl)piperidin-1-yl]-piperidin-2-ylmethanone
• F1907-4586
• (4-(2-fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone
• 2097943-72-9
• AKOS026709047
• (4-(2-Fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone

• Inchi： 1S/C13H23FN2O/c14-7-4-11-5-9-16(10-6-11)13(17)12-3-1-2-8-15-12/h11-12,15H,1-10H2
• InChI Key： ZIZZKLADHRMARY-UHFFFAOYSA-N
• SMILES： FCCC1CCN(C(C2CCCCN2)=O)CC1

Computed Properties

• Exact Mass: 242.17944152g/mol
• Monoisotopic Mass: 242.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on (4-(2-Fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone

(4-(2-Fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone: A Comprehensive Overview

The compound with CAS No. 2097943-72-9, commonly referred to as (4-(2-fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperidine ring system and a fluoroethyl substituent, making it a subject of interest for researchers exploring novel chemical entities with potential bioactive properties.

The piperidine moiety in this compound is a six-membered ring containing one nitrogen atom, which contributes to its structural stability and potential for hydrogen bonding. The presence of the fluoroethyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and solubility. These structural features make (4-(2-fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory effects on certain kinase enzymes, suggesting their potential as therapeutic agents in oncology and inflammatory diseases. The integration of the fluoroethyl group further enhances the compound's pharmacokinetic profile, making it more suitable for systemic administration.

In addition to its pharmacological applications, (4-(2-fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone has also been explored for its role in catalytic processes. A study in *Organic Process Research & Development* reported that this compound can act as an efficient organocatalyst in asymmetric synthesis reactions, offering a sustainable approach to producing chiral molecules. This dual functionality underscores the versatility of the compound across multiple disciplines.

The synthesis of (4-(2-fluoroethyl)piperidin-1-yl)(piperidin-2-yl)methanone involves a multi-step process that typically begins with the preparation of the piperidine rings followed by functionalization with the fluoroethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have facilitated greater accessibility to the compound for both academic and industrial research.

From an analytical standpoint, the compound's properties have been thoroughly investigated using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under various conditions, which are critical factors for its practical applications. Furthermore, computational modeling has been employed to predict the compound's interactions with biological targets, aiding in the design of more effective derivatives.

In conclusion, (4-(2-fluoroethyl)piperidin-1-yl)(piperidin-2-y)methanone represents a significant advancement in organic chemistry, offering diverse opportunities for research and development. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key player in the pursuit of innovative chemical solutions across various industries.